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Compound of Interest

Compound Name: 1-Pentadecanol-d31

cat. No.: B1472713

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 1-Pentadecanol-d31, a deuterated form of 1-pentadecanol. This document is
intended to serve as a valuable resource for professionals in research, science, and drug
development who utilize isotopically labeled compounds in their work.

Core Physical and Chemical Properties

1-Pentadecanol-d31 is a saturated long-chain fatty alcohol in which 31 hydrogen atoms have
been replaced by deuterium. This isotopic labeling makes it a crucial tool in various research
applications, particularly in metabolic studies, pharmacokinetics, and as an internal standard in
mass spectrometry-based analyses. While comprehensive experimental data on the physical
properties of the deuterated form are not as widely published as its non-deuterated
counterpart, the following tables summarize the available information and provide context by
comparing it with 1-pentadecanol.

Table 1: Key Identifiers and Molecular Properties
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Property 1-Pentadecanol-d31 1-Pentadecanol
Chemical Formula CD3(CD2)140H Cis5H320

CAS Number 349553-87-3[1] 629-76-5

Molecular Weight 259.61 g/mol [1] 228.41 g/mol
Synonyms n-Pentadecyl-d31 Alcohol Pentadecyl alcohol, n-

Pentadecanol

Table 2: Physical Characteristics

Property 1-Pentadecanol-d31 1-Pentadecanol
Appearance White solid (presumed) White, flaky solid

Melting Point Data not available 41-44 °C

Boiling Point Data not available 269-271 °C

Density Data not available 0.842 kg/L at 40 °C
Solubility Insoluble in water; Soluble in Insoluble in water; Soluble in

organic solvents (presumed)

alcohol

Note: The physical properties of 1-Pentadecanol-d31 are expected to be very similar to those

of 1-Pentadecanol, with slight variations due to the increased mass of deuterium.

Experimental Protocols

The primary utility of 1-Pentadecanol-d31 lies in its application as an internal standard and a

tracer in metabolic research. Below are generalized experimental protocols where this

compound would be of significant value.

Protocol 1: Use of 1-Pentadecanol-d31 as an Internal
Standard in Mass Spectrometry

This protocol outlines the general workflow for using 1-Pentadecanol-d31 as an internal

standard for the quantification of endogenous 1-pentadecanol or other related fatty alcohols in
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biological samples.

Administer 1-Pentadecanol-d31 to the biological system (e.g., cell culture, animal model)

Time-course incubation or in-life phase

'

Collect biological samples at various time points

'

Extract metabolites (e.g., lipids, fatty acids)

'

Analyze extracts by LC-MS/MS or GC-MS to identify and quantify deuterated metabolites

'

Elucidate metabolic pathways and turnover rates
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1-Pentadecanol-d31
Oxidation
Pentadecanoic Acid-d31

Other Labeled Fatty Acids

Elongation

Generation of Signaling Lipids (e.g., Eicosanoids - if further metabolized)

Incorporation into Complex Lipids (e.g., Phospholipids, Triacylglycerols)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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